Cas no 753500-56-0 (6-bromo-pyridine-2-carboxylic acid (2-piperidin-1-yl-ethyl)amide)
753500-56-0 structure
Product Name:6-bromo-pyridine-2-carboxylic acid (2-piperidin-1-yl-ethyl)amide
CAS No:753500-56-0
MF:C13H18BrN3O
MW:312.205522060394
CID:3030122
PubChem ID:11358862
Update Time:2025-04-21
6-bromo-pyridine-2-carboxylic acid (2-piperidin-1-yl-ethyl)amide Chemical and Physical Properties
Names and Identifiers
-
- 6-bromo-pyridine-2-carboxylic acid (2-piperidin-1-yl-ethyl)amide
- 6-Bromopyridine-2-carboxylic acid(2-piperidin-1-yl-ethyl)amide
- (2-piperidin-1-yl-ethyl)amide
- A1-33412
- 6-bromo-N-(2-piperidin-1-ylethyl)pyridine-2-carboxamide
- SCHEMBL3143454
- 6-Bromo-N-[2-(piperidin-1-yl)ethyl]pyridine-2-carboxamide
- 6-bromo-N-(2-(piperidin-1-yl)ethyl)picolinamide
- 753500-56-0
-
- Inchi: 1S/C13H18BrN3O/c14-12-6-4-5-11(16-12)13(18)15-7-10-17-8-2-1-3-9-17/h4-6H,1-3,7-10H2,(H,15,18)
- InChI Key: QEIGPOPAXYAVMF-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(C(NCCN2CCCCC2)=O)=N1
Computed Properties
- Exact Mass: 311.06332Da
- Monoisotopic Mass: 311.06332Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 45.2Ų
6-bromo-pyridine-2-carboxylic acid (2-piperidin-1-yl-ethyl)amide Related Literature
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Yanyun Wang,Huijun Ma,Galong Li,Fei Gao,Mingli Peng,Hai Ming Fan Nanoscale Horiz., 2019,4, 1450-1459
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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